Cas no 1402240-73-6 (4-(3-Pyridyl)thiophene-2-boronic acid pinacol ester)

• Product Name: 4-(3-Pyridyl)thiophene-2-boronic acid pinacol ester
• CAS No: 1402240-73-6
• MF: C₁₅H₁₈BNO₂S
• MW: 287.18
• CID: 5143322
• PubChem ID: 66520176
• Update Time: 2025-09-23

4-(3-Pyridyl)thiophene-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(3-Pyridyl)thiophene-2-boronic acid pinacol ester
• Pyridine, 3-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-thienyl]-
• AKOS015942267
• 1402240-73-6
• 3-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-3-yl)pyridine

• Inchi： 1S/C15H18BNO2S/c1-14(2)15(3,4)19-16(18-14)13-8-12(10-20-13)11-6-5-7-17-9-11/h5-10H,1-4H3
• InChI Key： IEELRVKZTQYDDJ-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C1C=C(B2OC(C)(C)C(C)(C)O2)SC=1

Computed Properties

• Exact Mass: 287.1151302g/mol
• Monoisotopic Mass: 287.1151302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų

Additional information on 4-(3-Pyridyl)thiophene-2-boronic acid pinacol ester

Introduction to 4-(3-Pyridyl)thiophene-2-boronic acid pinacol ester (CAS No. 1402240-73-6)

4-(3-Pyridyl)thiophene-2-boronic acid pinacol ester, identified by the Chemical Abstracts Service Number (CAS No.) 1402240-73-6, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of targeted therapeutics and advanced materials. The unique structural features of this compound, combining a pyridyl group with a thiophene core and a boronic acid pinacol ester functionality, make it highly versatile for applications in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is widely employed in medicinal chemistry for constructing complex molecular architectures.

The pyridyl moiety in 4-(3-Pyridyl)thiophene-2-boronic acid pinacol ester contributes to its ability to interact with biological targets, enhancing its utility in drug discovery. Pyridine-based compounds are well-documented for their role in modulating enzyme activity and receptor binding, making them indispensable in the design of small-molecule inhibitors. In recent years, there has been a surge in research focused on developing novel pyridine derivatives as pharmacophores, particularly in the treatment of neurological disorders, infectious diseases, and cancer. The incorporation of a thiophene ring further expands the compound's potential by introducing aromaticity and electronic delocalization, which can influence its binding affinity and metabolic stability.

One of the most compelling aspects of 4-(3-Pyridyl)thiophene-2-boronic acid pinacol ester is its utility as a building block for constructing heterocyclic frameworks. Heterocycles are prevalent in many natural products and drug molecules due to their ability to mimic biological motifs and exhibit favorable pharmacokinetic properties. The boronic acid pinacol ester functionality is particularly valuable because it allows for efficient transformation into other boronate esters or directly into biaryl structures via cross-coupling reactions. This adaptability has made it a staple reagent in synthetic organic chemistry labs aiming to develop new therapeutic agents.

Recent advancements in the application of 4-(3-Pyridyl)thiophene-2-boronic acid pinacol ester have been highlighted in several cutting-edge studies. For instance, researchers have leveraged this compound to synthesize novel kinase inhibitors, which are critical in targeted cancer therapies. The pyridyl-thiophene scaffold has been shown to selectively interact with specific tyrosine kinases, disrupting signaling pathways that are aberrantly activated in tumor cells. Additionally, the boronic acid moiety has been utilized to develop probes for imaging applications, where its ability to participate in bioconjugation reactions enables the creation of sensitive diagnostic tools.

The synthesis of 4-(3-Pyridyl)thiophene-2-boronic acid pinacol ester typically involves multi-step processes that require precise control over reaction conditions. The introduction of the boronic acid pinacol ester group necessitates careful handling to prevent decomposition or side reactions. However, modern synthetic methodologies have improved the efficiency and scalability of its production, making it more accessible for industrial applications. Advances in catalytic systems and green chemistry principles have also contributed to reducing the environmental impact of its synthesis, aligning with global efforts toward sustainable chemical manufacturing.

In addition to its pharmaceutical applications, 4-(3-Pyridyl)thiophene-2-boronic acid pinacol ester has found utility in materials science. Its electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The combination of pyridine and thiophene can influence charge transport characteristics, making it an attractive component for developing next-generation electronic devices. Furthermore, its ability to form stable complexes with metals has led to investigations into its potential as a ligand or catalyst precursor in various chemical transformations.

The future prospects of 4-(3-Pyridyl)thiophene-2-boronic acid pinacol ester are promising, with ongoing research exploring new synthetic routes and applications. As our understanding of molecular interactions deepens, this compound is expected to play an even greater role in drug discovery and material innovation. Collaborative efforts between academia and industry are likely to drive further development, ensuring that this versatile intermediate continues to contribute significantly to scientific progress.